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Compound of Interest

Compound Name: DL-Alanine-d3

Cat. No.: B052476

An In-depth Technical Guide to the Commercial Sources and Availability of Research-Grade
DL-Alanine-d3

For researchers, scientists, and professionals in drug development, the accessibility of high-
purity, stable isotope-labeled compounds is critical for a range of applications, from metabolic
studies to quantitative proteomics. This guide provides a comprehensive overview of the
commercial sources, availability, and technical specifications of research-grade DL-Alanine-
d3.

Commercial Availability and Suppliers

DL-Alanine-d3 is available from several reputable suppliers of stable isotopes and research
chemicals. The compound, a racemic mixture of the D and L optical isomers of deuterated
alanine, is primarily used as an internal standard in mass spectrometry-based analyses and for
metabolic research.[1][2][3] Key commercial suppliers include:

e Sigma-Aldrich (Merck): A major supplier offering DL-Alanine-3,3,3-d3 with high isotopic
purity. They provide detailed product specifications and safety documentation.[4]

o Cambridge Isotope Laboratories, Inc. (CIL): Specializes in stable isotope-labeled compounds
for various research applications, including biomolecular NMR and metabolomics.[1]

o Cayman Chemical: Offers L-Alanine-d3 intended for use as an internal standard for the
quantification of L-alanine by GC- or LC-MS.[3]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b052476?utm_src=pdf-interest
https://www.benchchem.com/product/b052476?utm_src=pdf-body
https://www.benchchem.com/product/b052476?utm_src=pdf-body
https://www.benchchem.com/product/b052476?utm_src=pdf-body
https://www.benchchem.com/product/b052476?utm_src=pdf-body
https://isotope.com/l-alanine-3-3-3-d3-dlm-248-group
https://www.vulcanchem.com/product/vc3687742
https://www.caymanchem.com/product/34833/l-alanine-d3
https://www.scientificlabs.co.uk/product/stable-isotopes/488933-1G
https://isotope.com/l-alanine-3-3-3-d3-dlm-248-group
https://www.caymanchem.com/product/34833/l-alanine-d3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENCHE

e Santa Cruz Biotechnology, Inc. (SCBT): Provides DL-Alanine-3,3,3-d3 for proteomics
research.[5]

e Vulcanchem: Lists DL-ALANINE (3,3,3-D3) and provides information on its properties and
synthesis.[2]

o CP Lab Safety: Supplies DL-Alanine-3, 3, 3-d3 for professional manufacturing and research
laboratory use.[6]

Availability may vary, and for bulk quantities, it is often necessary to contact suppliers directly to
request quotes and lead times.[1]

Technical Specifications

The quality and purity of DL-Alanine-d3 are paramount for its use in sensitive analytical
methods. The following tables summarize the key quantitative data for research-grade DL-
Alanine-d3 available from leading suppliers.

Property Value Source(s)
Chemical Formula CDsCH(NH2)CO2H [51[6]
Molecular Weight 92.11 g/mol [1][5][6]
CAS Number 53795-94-1 [5][6]

Physical Form

Solid, crystalline powder

[2]14]

Melting Point ~289 °C (with decomposition) [2][4]

Mass Shift M+3 [4]
Room temperature, protected

Storage [1][2][6]

from light and moisture

Table 2: Supplier-Specific Purity and Availability
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. . . Chemical Available
Supplier Product Name Isotopic Purity . .
Purity Quantities
) ) DL-Alanine- ]
Sigma-Aldrich 99 atom % D Quality Level 200 1g
3,3,3-d3
Cambridge L-Alanine (3,3,3-
99% >98% 1lg
Isotope Labs Ds, 99%)
Cayman ] >99% deuterated N 50 mg, 100 mg,
] L-Alanine-ds Not specified
Chemical forms 500 mg
DL-Alanine-3, 3, . .
CP Lab Safety 3.3 min 98 atom% D min 98% 1 gram
DL-ALANINE B Typical Purity N
Vulcanchem Not specified Not specified
(3,3,3-D3) 98%

Note: Purity levels and available sizes are subject to change and should be confirmed with the
supplier.

Synthesis and Quality Control

The synthesis of DL-Alanine-d3 is designed to achieve high isotopic enrichment at the desired
methyl position. A common synthetic route involves the condensation of deuterated
acetaldehyde with ammonium chloride and sodium cyanide.[2] This method facilitates the
efficient incorporation of deuterium atoms at the beta-position.[2] The primary challenge in its
synthesis is achieving high isotopic purity while maintaining the racemic DL mixture.[2]

Quality control is crucial and typically involves:
e Mass Spectrometry (MS): To confirm the mass shift (M+3) and verify isotopic enrichment.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the position and extent of
deuterium labeling and assess chemical purity.

Key Applications and Experimental Workflows
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DL-Alanine-d3 is a versatile tool in modern research, primarily utilized in metabolomics,
proteomics, and metabolic flux analysis.[1][2]

« Internal Standard for Mass Spectrometry: Its most common application is as an internal
standard for the accurate quantification of endogenous alanine in complex biological
samples.[3] Because it co-elutes with the unlabeled analyte but is distinguishable by its
mass, it can correct for variations in sample preparation and instrument response.

e Metabolic Studies: It is used as a tracer to track the metabolic fate of alanine in various
biological systems, including studies on protein synthesis rates, gluconeogenesis pathways,
and amino acid transport.[2]

e Analytical Method Development: The compound is instrumental in developing and validating
robust quantitative MS and NMR-based metabolomics methods.[2]

General Workflow for using DL-Alanine-d3 as an Internal
Standard

The following diagram illustrates a typical experimental workflow for quantifying endogenous
alanine using DL-Alanine-d3 as an internal standard in an LC-MS experiment.
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Caption: Workflow for Alanine quantification using DL-Alanine-d3.
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Caption: Conceptual synthesis of DL-Alanine-d3.

Experimental Protocol: Quantification of Alanine in

Plasma

Below is a representative protocol f
Alanine-d3 as an internal standard

Objective: To determine the concen

or the quantification of alanine in human plasma using DL-
, adapted from common metabolomics methodologies.

tration of L-Alanine in plasma samples via LC-MS/MS.

© 2025 BenchChem. All rights res

erved. 6/10 Tech Support


https://www.benchchem.com/product/b052476?utm_src=pdf-body
https://www.benchchem.com/product/b052476?utm_src=pdf-body-img
https://www.benchchem.com/product/b052476?utm_src=pdf-body
https://www.benchchem.com/product/b052476?utm_src=pdf-body
https://www.benchchem.com/product/b052476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Materials:

DL-Alanine-d3 (Internal Standard, 1S)

L-Alanine (Calibration Standard)

Human Plasma (K2-EDTA)

Acetonitrile (ACN) with 0.1% Formic Acid (FA)

Water with 0.1% Formic Acid (FA)

LC-MS/MS System
Methodology:
e Preparation of Stock Solutions:
o Prepare a 1 mg/mL stock solution of L-Alanine in water.
o Prepare a 1 mg/mL stock solution of DL-Alanine-d3 (IS) in water.
o Preparation of Calibration Standards:

o Perform serial dilutions of the L-Alanine stock solution with water to create a series of
calibration standards (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 pg/mL).

e Sample Preparation:
o Thaw plasma samples on ice.

o To 50 pL of each plasma sample, calibration standard, and a blank (water), add 10 pL of
the DL-Alanine-d3 internal standard working solution (e.g., 10 pg/mL).

o Add 200 puL of ice-cold Acetonitrile (containing 0.1% FA) to precipitate proteins.
o Vortex vigorously for 1 minute.

o Incubate at -20°C for 20 minutes to enhance protein precipitation.
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[e]

Centrifuge at 14,000 x g for 15 minutes at 4°C.

o

Transfer 150 pL of the supernatant to a new microcentrifuge tube or HPLC vial.

[¢]

Evaporate to dryness under a stream of nitrogen.

[¢]

Reconstitute the dried extract in 100 pL of the initial mobile phase (e.g., 95% Water with
0.1% FA, 5% ACN with 0.1% FA).

LC-MS/MS Analysis:

[¢]

LC Column: Use a column suitable for polar analytes, such as a HILIC column.
o Mobile Phase A: Water + 0.1% Formic Acid
o Mobile Phase B: Acetonitrile + 0.1% Formic Acid

o Gradient: A typical gradient would start at high organic content (e.g., 95% B) and ramp
down to elute polar compounds.

o Injection Volume: 5-10 pL.
o MS Detection: Operate in positive ion mode using Multiple Reaction Monitoring (MRM).
» L-Alanine transition: Q1: m/z 90.1 -> Q3: m/z 44.2
» DL-Alanine-d3 transition: Q1: m/z 93.1 -> Q3: m/z 47.2
o Optimize collision energies and other source parameters for maximum signal intensity.
Data Analysis:

o Integrate the peak areas for both the analyte (L-Alanine) and the internal standard (DL-
Alanine-d3).

o Calculate the peak area ratio (L-Alanine / DL-Alanine-d3).

o Construct a calibration curve by plotting the peak area ratio against the concentration of
the calibration standards.
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o Determine the concentration of L-Alanine in the plasma samples by interpolating their
peak area ratios from the calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1.

2. DL-ALANINE (3,3,3-D3) () for sale [vulcanchem.com]
3. caymanchem.com [caymanchem.com]
¢ 4. scientificlabs.co.uk [scientificlabs.co.uk]
5. scbt.com [scbt.com]

6. calpaclab.com [calpaclab.com]

 To cite this document: BenchChem. [commercial sources and availability of research-grade
DL-Alanine-d3]. BenchChem, [2025]. [Online PDF]. Available at:
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research-grade-dl-alanine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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